Cas no 85250-97-1 (2-methyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-methyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 85250-97-1
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5714579
• PubChem ID: 44380703
• Update Time: 2025-10-18

2-methyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 2-methyl-N-(1-methylethyl)-
• 85250-97-1
• CHEMBL169578
• EN300-1582046
• 2-METHYL-N-(PROPAN-2-YL)-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
• 2-methyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

• Inchi： 1S/C10H14N4/c1-6(2)12-10-8-4-5-11-9(8)13-7(3)14-10/h4-6H,1-3H3,(H2,11,12,13,14)
• InChI Key： OTMTWJAHCPTHLX-UHFFFAOYSA-N
• SMILES： N(C1=C2C=CNC2=NC(C)=N1)C(C)C

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 338.3±45.0 °C(Predicted)
• pka: 13.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 2-methyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

Professional Introduction to Compound with CAS No. 85250-97-1 and Product Name: 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

The compound identified by the CAS number 85250-97-1 and the product name 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a significant advancement in the field of chemobiology and pharmaceutical research. This heterocyclic compound belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

Pyrazolo[1,5-a]pyrimidines and their derivatives are well-documented for their role in modulating various biological pathways, particularly those involved in cancer, inflammation, and immunomodulation. The structural motif of 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine incorporates a fused pyrrole ring system connected to a pyrimidine core, which is a common feature in many pharmacologically active molecules. This configuration allows for interactions with multiple targets, making it a promising candidate for drug discovery.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in developing novel therapeutic agents. For instance, compounds with similar structural features have been investigated for their ability to inhibit kinases and other enzymes involved in tumor progression. The presence of a methyl group at the 2-position and an isopropyl substituent at the N-position in 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine may contribute to its unique pharmacokinetic properties and binding affinity to biological targets.

In the context of current research, this compound has been explored for its potential in oncology. Pyrrolopyrimidines have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancers. The specific arrangement of functional groups in 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine may enhance its ability to selectively interact with these kinases, thereby reducing side effects associated with broader-targeting agents.

Additionally, the compound's structure suggests potential applications in immunomodulation. Pyrrolopyrimidine derivatives have been reported to modulate immune responses by interacting with receptors such as PD-L1 and CTLA-4. The unique chemical profile of 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine may make it a valuable tool in developing immunotherapies that enhance anti-tumor immune responses while minimizing immunosuppressive effects.

The synthesis of 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize the process. These techniques not only improve efficiency but also enhance scalability for industrial production.

Evaluation of the compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In cell-based assays, 2-methyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine has demonstrated inhibitory activity against several cancer cell lines. Preliminary results indicate that it can induce apoptosis and inhibit proliferation by disrupting critical signaling pathways involved in cell survival and growth.

Animal models have further validated these findings by showing tumor regression when treated with this compound. The ability of 85250-97-1 to accumulate selectively in tumor tissues suggests its potential for targeted therapy. Additionally, its metabolic stability has been assessed to ensure it remains active within the physiological environment for an adequate duration.

The safety profile of 85250-97-1 is another critical aspect that has been thoroughly evaluated. Toxicological studies have been performed to assess acute and chronic toxicity levels. These studies have provided insights into the compound's potential side effects and recommended dosing regimens for future clinical trials.

The development of 85250-97-1 aligns with current trends in drug discovery towards personalized medicine and precision therapy. By targeting specific molecular mechanisms dysregulated in diseases such as cancer, this compound represents a step forward in providing tailored therapeutic solutions. Its unique chemical structure offers opportunities for further modifications to enhance efficacy and reduce adverse effects.

Future research directions include exploring combination therapies involving 85250-97-1 with other drugs or radiation treatments to maximize therapeutic outcomes. Additionally, investigating its potential role in treating other diseases beyond oncology is an exciting avenue that warrants further exploration.

In conclusion,85250-97-1 (also known as 10) is a promising compound with significant potential in pharmaceutical applications due to its unique structural features and biological activities. Its development underscores the importance of innovative approaches in drug discovery and highlights the contributions of heterocyclic chemistry to modern medicine.